3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide

• IUPAC Name: 3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H13ClF3NO2S/c1-20(23(21,22)14-7-3-6-13(16)9-14)10-11-4-2-5-12(8-11)15(17,18)19/h2-9H,10H2,1H3
• InChI Key: ZCHMNTSXJPXKHZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)C(F)(F)F)S(=O)(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClF3NO2S
• Molecular Weight: 363.8 g/mol

Description

3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the sulfonamide class of compounds and has been found to have numerous biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide is not well understood. However, it has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including carbonic anhydrase and cytochrome P450. Additionally, it has been found to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide has several biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a critical role in the regulation of acid-base balance in the body. Additionally, it has been found to inhibit the activity of cytochrome P450, which is an enzyme that plays a critical role in the metabolism of drugs and other foreign substances in the body. Furthermore, this compound has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. Additionally, this compound has potential applications in the field of materials science, where it can be used as a building block for the synthesis of novel materials. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research and development of 3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide. One potential direction is the development of more efficient synthesis methods that can produce this compound in larger quantities. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Furthermore, this compound has potential applications in the field of materials science, and further research is needed to explore its potential in this field.

Synthesis Methods

The synthesis of 3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide is a complex process that involves several steps. The first step involves the reaction of 3-(trifluoromethyl)benzyl chloride with sodium sulfonate to form the corresponding sulfonate ester. The second step involves the reaction of the sulfonate ester with N-methyl-N-chloroamine to form the desired compound. The yield of this reaction is typically around 50%.

Scientific Research Applications

3-chloro-N-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]benzenesulfonamide has several potential applications in scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been found to have potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and autoimmune disorders. Additionally, this compound has been found to have potential applications in the field of materials science, where it can be used as a building block for the synthesis of novel materials.